Cas no 98-69-1 (4-Ethylbenzenesulfonic acid)

• Product Name: 4-Ethylbenzenesulfonic acid
• CAS No: 98-69-1
• MF: C₈H₁₀O₃S
• MW: 186.228201389313
• MDL: MFCD00009800
• CID: 34973
• PubChem ID: 24854735
• Update Time: 2025-08-04

4-Ethylbenzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 4-Ethylbenzenesulfonic acid
• 4-ethyl-benzenesulfonic acid
• Benzenesulfonic acid,4-ethyl
• Benzenesulfonic acid,ethyl
• ethylbenzene-4-sulphonic acid
• p-Ethylbenzenesulfonic acid
• Phenylethane-p-sulfonate
• Benzenesulfonicacid, p-ethyl- (6CI,7CI,8CI)
• 4-Ethylphenylsulfonic acid
• DTXCID2026571
• FT-0618402
• E83799
• UNII-XIG6VCJ1KC
• 4-Ethylbenzenesulfonic acid #
• 2-[(5-bromo-2-hydroxy-phenyl)methyl-[2-[(5-bromo-2-hydroxy-phenyl)methyl-(carboxymethyl)amino]ethyl]amino]acetic acid
• 98-69-1
• AS-81433
• AKOS009031461
• W-100069
• SCHEMBL93796
• CAS-98-69-1
• 4-ethylbenzene-1-sulfonic acid
• 4-Ethylbenzenesulfonic'acid
• EINECS 202-693-7
• AMY6095
• MFCD00009800
• CHEBI:176767
• Ethylbenzenesulphonic acid
• XIG6VCJ1KC
• A845895
• Benzenesulfonic acid, 4-ethyl-
• Q27293854
• CHEMBL3188767
• 57352-34-8
• EINECS 260-690-6
• Tox21_112365
• Benzenesulfonic acid, p-ethyl-
• ETHYLBENZENESULFONIC ACID
• NS00040539
• CS-0069969
• p-Ethylbenzenesulphonic acid
• NCGC00166239-01
• 4-Ethylbenzenesulfonicacid
• 4-Ethylbenzenesulfonic acid, technical grade, 95%
• HSDB 5320
• 4-ethylbenzenesulonic acid
• DTXSID4046571
• DB-057742
• Phenylethanepsulfonate
• Benzenesulfonic acid, 4ethyl
• pEthylbenzenesulfonic acid
• Benzenesulfonic acid, pethyl
• DTXSID201015797
• 202-693-7
• Benzenesulfonic acid, ethyl-

• MDL： MFCD00009800
• Inchi： 1S/C8H10O3S/c1-2-7-3-5-8(6-4-7)12(9,10)11/h3-6H,2H2,1H3,(H,9,10,11)
• InChI Key： BRIXOPDYGQCZFO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CC)(=O)(=O)O

Computed Properties

• Exact Mass: 186.03500
• Monoisotopic Mass: 186.035065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 62.8

Experimental Properties

• Color/Form: Colorless or light yellow needle like crystals
• Density: 1.229 g/mL at 25 °C(lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.5331(lit.)
• Stability/Shelf Life: Stability Combustible. Incompatible with strong oxidizing agents, strong bases.
• PSA: 62.75000
• LogP: 2.57650
• Solubility: Soluble in water, ethanol and benzene

4-Ethylbenzenesulfonic acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 2586 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S27-S28-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-Ethylbenzenesulfonic acid

Recent Advances in the Research of 4-Ethylbenzenesulfonic Acid (CAS: 98-69-1)

4-Ethylbenzenesulfonic acid (CAS: 98-69-1) is a sulfonic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug synthesis, catalysis, and material science. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds and its potential in enhancing drug delivery systems. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and emerging applications.

One of the most notable advancements in the study of 4-Ethylbenzenesulfonic acid is its application in the development of novel pharmaceutical formulations. Researchers have demonstrated its efficacy as a catalyst in the synthesis of sulfonamide-based drugs, which are widely used as antibiotics and diuretics. A 2023 study published in the Journal of Medicinal Chemistry reported that 4-Ethylbenzenesulfonic acid significantly improved the yield and purity of sulfonamide derivatives, suggesting its potential for large-scale pharmaceutical production.

In addition to its role in drug synthesis, 4-Ethylbenzenesulfonic acid has been investigated for its biological activities. Recent in vitro studies have shown that this compound exhibits moderate antimicrobial properties against Gram-positive bacteria, making it a candidate for further development as an antimicrobial agent. Furthermore, its sulfonic acid group has been found to interact with specific protein targets, opening new avenues for the design of enzyme inhibitors and receptor modulators.

The chemical stability and solubility of 4-Ethylbenzenesulfonic acid have also been subjects of recent research. A 2024 study in Chemical Communications highlighted its ability to form stable complexes with metal ions, which could be leveraged in the development of metal-based therapeutics. Additionally, its high water solubility makes it an attractive candidate for use in aqueous drug formulations, addressing challenges related to drug bioavailability.

Despite these promising findings, challenges remain in the optimization of 4-Ethylbenzenesulfonic acid for clinical applications. Issues such as potential toxicity and the need for improved synthetic methods are areas of active research. Future studies are expected to focus on refining its chemical properties and exploring its interactions with biological systems in greater detail.

In conclusion, 4-Ethylbenzenesulfonic acid (CAS: 98-69-1) represents a compound of growing interest in the chemical biology and pharmaceutical fields. Its diverse applications, from drug synthesis to antimicrobial activity, underscore its potential as a valuable tool in modern medicine. Continued research will be essential to fully unlock its capabilities and address existing limitations.